Cas no 89303-33-3 (Benzene, 1-methyl-2-nitro-3-[(phenylsulfonyl)methyl]-)

• Product Name: Benzene, 1-methyl-2-nitro-3-[(phenylsulfonyl)methyl]-
• CAS No: 89303-33-3
• MF: C₁₄H₁₃NO₄S
• MW: 291.32232260704
• CID: 604850
• PubChem ID: 13256953
• Update Time: 2025-04-19

Benzene, 1-methyl-2-nitro-3-[(phenylsulfonyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-2-nitro-3-[(phenylsulfonyl)methyl]-
• 1-(benzenesulfonylmethyl)-3-methyl-2-nitrobenzene
• 2-nitro-3-methylbenzyl phenyl sulfone
• DTXSID30532400
• 1-[(Benzenesulfonyl)methyl]-3-methyl-2-nitrobenzene
• 89303-33-3

• Inchi： 1S/C14H13NO4S/c1-11-6-5-7-12(14(11)15(16)17)10-20(18,19)13-8-3-2-4-9-13/h2-9H,10H2,1H3
• InChI Key： RFXNGADBWKMVBK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC1C=CC=C(C)C=1[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 291.05700
• Monoisotopic Mass: 291.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• PSA: 88.34000
• LogP: 4.48110